5-Tosyloxymethyl-1,3-oxazolidine-2-one

• Molecular Formula: C11H13NO5S
• Molecular Weight: 271.29 g/mol
• IUPAC Name: (2-oxo-1,3-oxazolidin-5-yl)methyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C11H13NO5S/c1-8-2-4-10(5-3-8)18(14,15)16-7-9-6-12-11(13)17-9/h2-5,9H,6-7H2,1H3,(H,12,13)
• InChI Key: OCDQYYSOGFFJPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2CNC(=O)O2

Description

5-Tosyloxymethyl-1,3-oxazolidine-2-one is a useful research compound. Its molecular formula is C11H13NO5S and its molecular weight is 271.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

p-Toluenesulphonyl chloride (2.74 g, 14.36 mmol) and Et3N (1.45 g, 14.36 mmol) were added to 5-hydroxymethyl-1,3-oxazolidine-2-one (1.40 g, 11.97 mmol) dispersed in 20 mL of dichloromethane and stirred overnight at room temperature under N2. After completion of the reaction (TLC), the solvent in the reaction mixture was evaporated and the residue was purified by column chromatography employing EtOAc-hexane (70:30) as eluent to afford 5-tosyloxymethyl-1,3-oxazolidine-2-one in 80% yield. m.p. 96-99° C.; [α]27D=+45.40 CHCl3); IR (KBr) 3302, 2980, 2925, 2871, 1757, 1694, 1357, 1184, 1090, 996, 965 cm1; 1HNMR (200 MHz, CDCl3) δ 2.47 (s, 3H), 3.40-3.50 (m, 1H), 3.64-3.74 (m, 1H), 4.14 (d, 2H, J=4.4 Hz), 4.71-4.82 (m, 1H), 7.35 (d, 2H, J=8.2 Hz), 7.78 (d, 2H, J=8.2 Hz); Mass (EI) 271, 207, 173, 155, 139, 91.